4-Chloro-2-(2-methyl-5-phenylpyrrol-1-yl)phenol

• CAS No.: 93320-00-4
• Molecular Formula: C17H14ClNO
• Molecular Weight: 283.7 g/mol
• IUPAC Name: 4-chloro-2-(2-methyl-5-phenylpyrrol-1-yl)phenol
• InChI: InChI=1S/C17H14ClNO/c1-12-7-9-15(13-5-3-2-4-6-13)19(12)16-11-14(18)8-10-17(16)20/h2-11,20H,1H3
• InChI Key: PZGHJYGQDQZLOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(C=CC(=C2)Cl)O)C3=CC=CC=C3

Description

4-Chloro-2-(2-methyl-5-phenylpyrrol-1-yl)phenol is a synthetic phenolic compound characterized by a pyrrole ring substituted with a methyl group at position 2 and a phenyl group at position 5. The phenol moiety is further substituted with a chlorine atom at position 6.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Chloro-2-(2-methyl-5-phenylpyrrol-1-yl)phenol with pyrazole-based phenolic derivatives, which share key structural motifs (e.g., chloro-phenol groups, aromatic heterocycles). Differences in ring systems, substituents, and reported biological activities are highlighted.

Table 1: Structural and Functional Comparison of Selected Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents/Features	Biological Activity/Applications	Solubility
4-Chloro-2-(2-methyl-5-phenylpyrrol-1-yl)phenol	Not Available	C₁₇H₁₅ClN₂O	306.77 (calc.)	Pyrrole ring, methyl, phenyl, 4-Cl-phenol	Not reported (hypothetical)	Likely similar to analogs†
FPD5 (Pyrazole analog)	Not Available	C₁₉H₁₇ClN₄O	376.82 (calc.)	Pyrazole ring, pyridinyl, 4-Cl-phenol, dihydro	Activates ESD; induces autophagy	Not reported
4-Chloro-2-(1H-pyrazol-3-yl)phenol	Not Available	C₉H₇ClN₂O	194.62 (calc.)	Pyrazole ring, 4-Cl-phenol	Research chemical	Slight in chloroform, methanol
2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)-5-fluorophenol	876950-42-4	C₁₅H₁₀ClFN₂O	288.7	Pyrazole ring, 4-Cl-phenyl, 5-F-phenol	Research chemical	Slight in DMSO, methanol
4-Chloro-2-[(5-chloro-2-hydroxyphenyl)sulfonyl]phenol	3636-29-1	C₁₂H₈Cl₂O₄S	335.16	Sulfonyl bridge, dual 4-Cl-phenol groups	Not reported	Not reported

† Solubility inferred from structural analogs (e.g., pyrazole-based phenols).

Key Structural and Functional Differences:

Heterocyclic Core: The target compound features a pyrrole ring (one nitrogen atom), whereas analogs like FPD5 and others contain pyrazole rings (two adjacent nitrogen atoms). Pyrazoles, with their dual nitrogen atoms, may offer stronger hydrogen-bonding capabilities .

Substituent Effects: The methyl group on the pyrrole ring in the target compound may enhance lipophilicity compared to unsubstituted pyrazole analogs (e.g., ).

Biological Activity: FPD5, a pyrazole derivative, activates esterase D (ESD) and promotes autophagy, suggesting that similar phenolic compounds with heterocyclic appendages may modulate enzymatic pathways . The target compound’s pyrrole ring could alter binding affinity or selectivity compared to pyrazole-based activators.

Solubility and Stability: Pyrazole-based phenols (e.g., ) show slight solubility in polar solvents like methanol or DMSO, likely due to hydrogen-bonding groups. The target compound’s methyl and phenyl substituents may reduce aqueous solubility but enhance membrane permeability.

Implications for Research and Development

• Enzyme Modulation : Pyrazole derivatives like FPD5 demonstrate ESD activation . The target compound’s pyrrole core may interact with similar enzymatic pockets but with altered kinetics.
• Drug Design : Substituents such as fluorine or sulfonyl groups in analogs highlight strategies to tune solubility, stability, and target engagement.
• Safety Profiles: Analog safety data (e.g., ) emphasize the need for rigorous toxicity studies, particularly for chlorinated phenols, which may exhibit bioaccumulation risks.